Methyl 2-(3,4,5-trifluorophenyl)isonicotinate

• Molecular Formula: C13H8F3NO2
• Molecular Weight: 267.20 g/mol
• IUPAC Name: methyl 2-(3,4,5-trifluorophenyl)pyridine-4-carboxylate
• InChI: InChI=1S/C13H8F3NO2/c1-19-13(18)7-2-3-17-11(6-7)8-4-9(14)12(16)10(15)5-8/h2-6H,1H3
• InChI Key: ITELFYMVFZUJLJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=NC=C1)C2=CC(=C(C(=C2)F)F)F

Description

Methyl 2-(3,4,5-trifluorophenyl)isonicotinate is a useful research compound. Its molecular formula is C13H8F3NO2 and its molecular weight is 267.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-bromoisonicotinate (4 g, 18.52 mmol), 3,4,5-trifluorophenylboronic acid (4.89 g, 27.77 mmol), potassium carbonate (3.84 g, 27.77 mmol) and PdCl2 (dppf) (0.402 g, 0.56 mmol) were mixed in methanol (30 mL) in two separate 20 mL microwave vials. The vials were capped and heated at 100° C. for 10 min in a single node microwave reactor. Water and DCM were added and the phases were separated. The water phase (pH 9) was extracted with DCM and the combined organic phase washed with brine, passed through a phase separator and evaporated to yield a brown solid. The residue was dissolved in DCM and purified by SCX-2 cation exchange chromatography. Methyl 2-(3,4,5-trifluorophenyl)isonicotinate (2.62 g, 52%) was isolated as a slightly yellow solid. MS m/z 268 (M+H)+